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doxorubicin-N-4-hydroxyphenoxyacetamide doxorubicin-N-4-hydroxyphenoxyacetamide
Brand Name: Vulcanchem
CAS No.: 131089-08-2
VCID: VC0164847
InChI: InChI=1S/C35H35NO14/c1-15-30(41)20(36-24(40)14-48-17-8-6-16(38)7-9-17)10-25(49-15)50-22-12-35(46,23(39)13-37)11-19-27(22)34(45)29-28(32(19)43)31(42)18-4-3-5-21(47-2)26(18)33(29)44/h3-9,15,20,22,25,30,37-38,41,43,45-46H,10-14H2,1-2H3,(H,36,40)/t15-,20-,22-,25-,30+,35-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)COC6=CC=C(C=C6)O)O
Molecular Formula: C35H35NO14
Molecular Weight: 693.6 g/mol

doxorubicin-N-4-hydroxyphenoxyacetamide

CAS No.: 131089-08-2

Main Products

VCID: VC0164847

Molecular Formula: C35H35NO14

Molecular Weight: 693.6 g/mol

doxorubicin-N-4-hydroxyphenoxyacetamide - 131089-08-2

CAS No. 131089-08-2
Product Name doxorubicin-N-4-hydroxyphenoxyacetamide
Molecular Formula C35H35NO14
Molecular Weight 693.6 g/mol
IUPAC Name N-[(2S,3S,4S,6R)-3-hydroxy-2-methyl-6-[[(1S,3S)-3,5,12-trihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]oxan-4-yl]-2-(4-hydroxyphenoxy)acetamide
Standard InChI InChI=1S/C35H35NO14/c1-15-30(41)20(36-24(40)14-48-17-8-6-16(38)7-9-17)10-25(49-15)50-22-12-35(46,23(39)13-37)11-19-27(22)34(45)29-28(32(19)43)31(42)18-4-3-5-21(47-2)26(18)33(29)44/h3-9,15,20,22,25,30,37-38,41,43,45-46H,10-14H2,1-2H3,(H,36,40)/t15-,20-,22-,25-,30+,35-/m0/s1
Standard InChIKey GNIACNJUQXXBPR-BPESXHNNSA-N
Isomeric SMILES C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)COC6=CC=C(C=C6)O)O
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)COC6=CC=C(C=C6)O)O
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)COC6=CC=C(C=C6)O)O
Synonyms doxorubicin-N-4-hydroxyphenoxyacetamide
p-DPO
PubChem Compound 84027
Last Modified Nov 11 2021
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